Cas no 149597-17-1 (Ethyl 3,3-dibromo-2-(trifluoromethyl)prop-2-enoate)

• Product Name: Ethyl 3,3-dibromo-2-(trifluoromethyl)prop-2-enoate
• CAS No: 149597-17-1
• MF: C₆H₅Br₂F₃O₂
• MW: 325.905911207199
• MDL: MFCD34603829
• CID: 2778598
• PubChem ID: 15655263
• Update Time: 2025-09-25

Ethyl 3,3-dibromo-2-(trifluoromethyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3,3-dibromo-2-(trifluoromethyl)acrylate
• 2-Propenoic acid, 3,3-dibromo-2-(trifluoromethyl)-, ethyl ester
• Ethyl 3,3-dibromo-2-(trifluoromethyl)prop-2-enoate
• 149597-17-1
• DTXCID10527172
• DTXSID90576401
• VJKXYMSGLQPDNI-UHFFFAOYSA-N

• MDL： MFCD34603829
• Inchi： 1S/C6H5Br2F3O2/c1-2-13-5(12)3(4(7)8)6(9,10)11/h2H2,1H3
• InChI Key： VJKXYMSGLQPDNI-UHFFFAOYSA-N
• SMILES： Br/C(=C(\C(=O)OCC)/C(F)(F)F)/Br

Computed Properties

• Exact Mass: 325.85879Da
• Monoisotopic Mass: 323.86084Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinylogous halides